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A Comparative Analysis of Bromine Nitrate
Hydrolysis Rates on Atmospheric Aerosols

A critical examination of the heterogeneous hydrolysis of bromine nitrate (BrONO2) on ice,
sulfuric acid, and aqueous aerosols reveals significant variations in reaction rates,
underscoring the nuanced role of aerosol composition in atmospheric chemistry. This guide
provides a comprehensive comparison of experimentally determined hydrolysis rates, detailed
experimental protocols, and a visual representation of the common experimental workflow for
researchers and scientists in atmospheric chemistry and drug development.

The hydrolysis of bromine nitrate is a key heterogeneous reaction in the atmosphere,
influencing the partitioning of bromine species and contributing to ozone depletion cycles. The
efficiency of this process is highly dependent on the nature of the aerosol surface upon which it
occurs. This comparison synthesizes data from key laboratory studies to provide a clear
overview of the hydrolysis rates on three common atmospheric aerosol types: ice, sulfuric acid,
and aqueous aerosols.

Comparative Hydrolysis Rate Data

The following table summarizes the quantitative data for the uptake coefficient (y), which
represents the probability of a gas molecule reacting upon collision with the surface, for
BrONO:2 hydrolysis on the different aerosol surfaces.
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Uptake Temperature Experimental
Surface Type o . Reference
Coefficient (y) (K) Conditions
Ice
Knudsen flow
reactor, mass Aguzzi and
Bulk Ice ~0.3 180 ) )
spectrometric Rossi, 2002[1]
detection.
Sulfuric Acid
Aerosol
Wetted-wall flow
60-80 wt% tube, chemical Hanson et al.,
0.4 228
H2S0a4 ionization mass 1996
spectrometry.
Aqueous Aerosol
Droplet train )
] Deiber et al.,
Pure Water 0.024 + 0.0008 272.5 technique, mass
2004[2]
spectrometer.
Droplet train )
) Deiber et al.,
Pure Water 0.030 + 0.0015 275.0 technique, mass
2004[2]
spectrometer.
Droplet train )
) Deiber et al.,
Pure Water 0.036 + 0.0016 277.5 technique, mass
2004[2]
spectrometer.
Droplet train )
] Deiber et al.,
Pure Water 0.039 279.7 technique, mass
2004[2]

spectrometer.

Experimental Methodologies

The determination of hydrolysis rates relies on sophisticated laboratory techniques that
simulate atmospheric conditions. The primary methods used in the cited studies are the
Knudsen flow reactor, the wetted-wall flow tube, and the droplet train technique.
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Hydrolysis on Ice Surfaces

The study by Aguzzi and Rossi employed a Knudsen flow reactor coupled with a mass
spectrometer to investigate the uptake of BrONO2z on various types of ice surfaces.

o Reactor Setup: A low-pressure flow reactor where gas-surface interactions are studied under
molecular flow conditions.

e Ice Sample Preparation: Bulk ice was prepared by freezing deionized water directly in the
sample holder.

o Detection: A mass spectrometer was used to monitor the concentration of BrONO:z in the gas
phase before and after interaction with the ice surface, allowing for the calculation of the
uptake coefficient.

o Temperature Control: The experiments were conducted at a constant temperature of 180 K.

Hydrolysis on Sulfuric Acid Aerosols

Hanson and colleagues utilized a wetted-wall flow tube with chemical ionization mass
spectrometry to measure the reaction probability of BrONO2 on sulfuric acid solutions.

o Flow Tube: A cylindrical tube where the inner wall is coated with a flowing film of the liquid
being studied (in this case, sulfuric acid).

o Reactant Introduction: A flow of BrONO: in a carrier gas is introduced into the flow tube.

o Detection: A chemical ionization mass spectrometer (CIMS) is used to selectively detect
BrONO:z and its reaction products. The decay of the BrONO:z signal as a function of
interaction time with the wetted wall is used to determine the uptake coefficient.

o Experimental Parameters: The study was performed at 228 K with sulfuric acid
concentrations ranging from 60 to 80 wt%.

Hydrolysis on Aqueous Aerosols

The research by Deiber and coworkers on aqueous aerosols was conducted using a droplet
train technique coupled to a mass spectrometer.[2]
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o Droplet Generation: A stream of monodispersed droplets is generated and introduced into a
flow tube containing the gas of interest (BrONO2).[2]

o Gas-Droplet Interaction: The droplets travel through the flow tube, allowing for the uptake
and reaction of BrONO:z.

e Analysis: A mass spectrometer at the end of the flow tube measures the change in the gas-
phase concentration of BrONOz, from which the uptake coefficient is calculated.[2]

» Temperature Variation: The experiments were carried out over a temperature range of 272.5
K to 279.7 K.[2]

Experimental Workflow Visualization

The following diagram illustrates a generalized experimental workflow for measuring the
hydrolysis rate of a gas-phase species on an aerosol or surface.
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Caption: Generalized workflow for measuring gas-aerosol reaction rates.

Logical Relationship of Hydrolysis Pathways

The hydrolysis of BrONO: in the atmosphere is a competitive process, with the rate and
dominant pathway influenced by the available aerosol surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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